4-(Difluoromethyl)-2-methyl-6-(p-tolyl)nicotinic acid
Overview
Description
Synthesis Analysis
The synthesis of this compound involves the introduction of a difluoromethyl group (CF₂H) onto the nicotinic acid scaffold. Various methods have been developed to achieve this, including metal-based processes and radical chemistry. Notably, recent advances allow site-selective installation of CF₂H onto large biomolecules like proteins .
Scientific Research Applications
Fungicidal Activity
Compounds with difluoromethyl groups have been shown to act as succinate dehydrogenase inhibitors and exhibit fungicidal activity. They can be used in the synthesis of fungicides to control phytopathogenic fungi in crops .
Antifungal Agents
Similar compounds have been synthesized and tested for their antifungal activity against various phytopathogenic fungi, showing moderate to excellent inhibitory effects .
Hydrogen-Bond Donors
Studies suggest that difluoromethylated compounds can act as better hydrogen-bond donors than their methylated analogues, which could have implications in medicinal chemistry and drug design .
Mechanism of Action
Target of Action
The primary target of 4-(Difluoromethyl)-2-methyl-6-(p-tolyl)nicotinic acid is the succinate dehydrogenase . Succinate dehydrogenase is a key enzyme in the citric acid cycle and the electron transport chain, playing a crucial role in energy production within cells .
Mode of Action
As a succinate dehydrogenase inhibitor, 4-(Difluoromethyl)-2-methyl-6-(p-tolyl)nicotinic acid interacts with its target by binding to the enzyme and preventing it from catalyzing the oxidation of succinate to fumarate . This inhibition disrupts the normal flow of electrons within the electron transport chain, affecting the production of ATP, the primary energy currency of the cell .
Biochemical Pathways
The inhibition of succinate dehydrogenase by 4-(Difluoromethyl)-2-methyl-6-(p-tolyl)nicotinic acid affects two major biochemical pathways: the citric acid cycle and the electron transport chain . Both of these pathways are central to cellular respiration and energy production. By inhibiting succinate dehydrogenase, the compound disrupts these processes, potentially leading to a decrease in cellular energy levels .
Pharmacokinetics
Compounds bearing a cf2h group are known to be better hydrogen-bond donors than their methylated analogues , which could influence their pharmacokinetic properties.
Result of Action
The molecular and cellular effects of 4-(Difluoromethyl)-2-methyl-6-(p-tolyl)nicotinic acid’s action are likely to be related to its disruption of cellular energy production. By inhibiting succinate dehydrogenase, the compound could cause a decrease in ATP levels within the cell . This could potentially lead to a variety of downstream effects, depending on the specific cell type and physiological context.
properties
IUPAC Name |
4-(difluoromethyl)-2-methyl-6-(4-methylphenyl)pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13F2NO2/c1-8-3-5-10(6-4-8)12-7-11(14(16)17)13(15(19)20)9(2)18-12/h3-7,14H,1-2H3,(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UCVMYYOMNFFQMG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC(=C(C(=C2)C(F)F)C(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13F2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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